![molecular formula C7H5BrF2OS B1410809 2-Bromo-5-(difluoromethoxy)thiophenol CAS No. 1805528-19-1](/img/structure/B1410809.png)
2-Bromo-5-(difluoromethoxy)thiophenol
Overview
Description
2-Bromo-5-(difluoromethoxy)thiophenol (2-Br-5-DFMOT) is an organosulfur compound that has been studied extensively due to its potential applications in the pharmaceutical and chemical industries. It is a versatile compound that can be used as a starting material for synthesizing a variety of other compounds, as well as a reagent for various chemical and biochemical reactions.
Scientific Research Applications
2-Bromo-5-(difluoromethoxy)thiophenol has a wide range of applications in scientific research. It has been used as a reagent for various chemical and biochemical reactions, such as the synthesis of 2-bromo-5-chlorothiophenol and the synthesis of other organosulfur compounds. It has also been used as a starting material for the synthesis of other compounds, such as 2-bromo-3-fluoro-5-methylthiophenol. In addition, this compound has been used as a catalyst for organic reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals.
Mechanism of Action
2-Bromo-5-(difluoromethoxy)thiophenol is an organosulfur compound that can act as a catalyst for various chemical and biochemical reactions. It is believed to act as a Lewis acid, which is a type of acid that can form strong bonds with electron-rich molecules. When this compound is used as a catalyst, it forms a strong bond with the electron-rich molecule, which allows the reaction to proceed.
Biochemical and Physiological Effects
This compound is a relatively non-toxic compound, with no known adverse effects on humans or animals. In laboratory experiments, it has been shown to be an effective catalyst for various chemical and biochemical reactions, without causing any significant toxicity. In addition, this compound has been shown to have no significant effect on the biochemical and physiological processes of organisms.
Advantages and Limitations for Lab Experiments
2-Bromo-5-(difluoromethoxy)thiophenol is a relatively non-toxic compound, which makes it a safe and effective reagent for laboratory experiments. It is also a versatile compound that can be used as a starting material for synthesizing a variety of other compounds, as well as a reagent for various chemical and biochemical reactions. However, this compound is a relatively unstable compound, which can make it difficult to store for long periods of time. Additionally, the synthesis of this compound can be complicated, and the reaction can produce a low yield of the desired product.
Future Directions
There are a number of potential future directions for 2-Bromo-5-(difluoromethoxy)thiophenol research. One potential area of research is the development of new methods for the synthesis of this compound, which could increase the yield and stability of the compound. Additionally, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential applications in the pharmaceutical and chemical industries. Finally, research could be conducted into the use of this compound as a catalyst for organic reactions, such as the synthesis of polymers and the synthesis of pharmaceuticals.
properties
IUPAC Name |
2-bromo-5-(difluoromethoxy)benzenethiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2OS/c8-5-2-1-4(3-6(5)12)11-7(9)10/h1-3,7,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOQRMFBEYDRFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)F)S)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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